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Compound of Interest

Compound Name: Disperse blue 165

Cat. No.: B1295748

Abstract

This document provides detailed application notes and protocols for the use of C.l. Disperse
Blue 165 in the direct printing of synthetic fabrics, with a primary focus on polyester. It is
intended for researchers and scientists in the fields of textile chemistry and material science.
The protocols outlined herein cover fabric preparation, print paste formulation, printing
procedures, and post-treatment processes. Quantitative data on the dye's performance,
including colorfastness properties, are summarized for comparative analysis. Additionally, a
generalized experimental workflow is visualized to facilitate a clear understanding of the direct
printing process.

Introduction

C.l. Disperse Blue 165 is a monoazo disperse dye known for its navy-blue shade and is
primarily used for dyeing and printing polyester and its blended fabrics.[1] It exhibits good
sublimation fastness and is suitable for high-temperature applications, making it a viable
candidate for direct printing processes on synthetic fibers such as polyester, triacetate, and
acrylics.[1][2] This document details the methodologies for applying Disperse Blue 165 in a
laboratory setting for direct-to-fabric printing.

Properties of C.l. Disperse Blue 165

A summary of the key properties of C.I. Disperse Blue 165 is presented in the table below.
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Property Value

C.l. Name Disperse Blue 165

C.l. Number 11077

CAS Number 41642-51-7[2]
Molecular Formula C20H19N703[2]
Molecular Weight 405.41 g/mol [2]
Chemical Class Monoazo

Appearance Dark blue powder[2][3]
Solubility Soluble in acetone[4]

Quantitative Performance Data

The colorfastness of fabrics printed with Disperse Blue 165 is a critical measure of its
performance. The following table summarizes typical fastness ratings on polyester fabric. The
ratings are based on a scale of 1 to 5, with 5 representing excellent fastness, and lightfastness
on a scale of 1 to 8, with 8 being the highest.

Fastness Property Rating
Light Fastness 5-6[5][6][7]
Washing Fastness (Polyester) 4[5][6][7]
Washing Fastness (Cotton Stain) 5[5][6]
Sublimation Fastness 4-5[7]
Perspiration Fastness 5[2]
Ironing Fastness 4-5[2]

Experimental Protocols

» Fabric: 100% Polyester fabric, pre-scoured
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o Dye: C.I. Disperse Blue 165

e Thickener: Sodium alginate or a synthetic equivalent
o Dispersing Agent: Suitable for disperse dyes

o Wetting Agent: Non-ionic surfactant

e pH Control: Acetic acid or ammonium sulfate

e Other Chemicals: Urea (optional, as a dye solvent and humectant), a defoamer, and sodium
chlorate (oxidizing agent, optional).[8]

e Equipment: Laboratory scale, magnetic stirrer, pH meter, screen printing apparatus (or other
direct printing method), steamer or laboratory oven, washing machine.

Prior to printing, it is crucial to prepare the polyester fabric to ensure optimal dye uptake and
print quality.

e Scouring: The fabric should be scoured to remove any impurities, oils, and sizing agents.
This can be done by washing the fabric in a solution containing a non-ionic detergent and
soda ash at 60-80°C for 30-60 minutes.

e Rinsing: Thoroughly rinse the fabric with warm and then cold water to remove all scouring
agents.

e Drying: Dry the fabric completely before printing.

The following is a general recipe for a print paste suitable for screen printing. Adjustments may
be necessary based on the specific thickener used and desired viscosity.
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Component Quantity (parts by weight) Purpose
C.l. Disperse Blue 165 2-4 Colorant
_ _ Ensures uniform dye
Dispersing Agent 1-2 ) )
dispersion
) Improves paste flow and fabric
Wetting Agent 1 )
wetting
) Increases dye solubility and
Urea (optional) 5 ]
color yield
Acetic Acid to pH 5-6 pH control for optimal fixation
Thickener Stock Paste 85-90 Provides viscosity for printing
Water to 100 Solvent

Preparation Procedure:

e In a beaker, create a slurry of the Disperse Blue 165 dye, dispersing agent, and a small

amount of cold water.

o Add urea (if used) and the remaining water, and stir until a smooth dispersion is achieved.

o Slowly add this dispersion to the thickener stock paste under constant stirring.

o Add the wetting agent and adjust the pH to 5-6 using acetic acid.[4]

» Continue stirring for 15-20 minutes to ensure a homogenous print paste.

The direct printing process involves the application of the print paste onto the fabric, followed

by drying and fixation.
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Caption: Experimental workflow for direct printing on synthetic fabrics.

» Application: Apply the print paste to the prepared polyester fabric using the chosen method
(e.g., screen printing, digital printing).

» Drying: Dry the printed fabric thoroughly at a low temperature (e.g., 80-100°C) to avoid
premature dye sublimation.
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Fixation is the most critical step for ensuring the dye penetrates the fiber and achieves good
fastness properties.

e High-Temperature Steaming: Steam the dried fabric at 170-180°C for 7-10 minutes.

o Thermofixation (Hot Air): Alternatively, treat the fabric in a hot air oven at 190-210°C for 1-2
minutes.

After fixation, unfixed dye must be removed from the fabric surface.

Rinsing: Rinse the fabric in cold water to remove the thickener and other print paste
auxiliaries.

e Reduction Clearing: A reduction clearing bath is often recommended to improve wash
fastness. This involves treating the fabric in a bath containing sodium hydrosulfite and
sodium hydroxide at 60-70°C for 10-15 minutes.

e Hot and Cold Rinsing: Rinse the fabric thoroughly with hot water followed by cold water.
e Drying: Dry the final printed fabric.

Digital Textile Printing Considerations

Disperse Blue 165 can also be formulated into inks for digital direct-to-fabric printing. The
formulation of such inks is more complex and requires precise control of physical properties.
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Caption: Key relationships in digital disperse ink printing.
For digital printing inks, key parameters that must be optimized include:

o Particle Size: The dye particles must be milled to a very fine and uniform size (typically below
250 nm) to prevent nozzle clogging.[9]

 Viscosity and Surface Tension: These properties must be carefully controlled to match the
specifications of the printhead for stable droplet formation.[10]

o Ink Formulation: Digital inks often contain humectants (like diethylene glycol), dispersants,
and water-based polymers to ensure stability and jettability.[10]

Recent research has also explored the development of thermosensitive disperse dye inks that
can be printed on untreated polyester fabrics, reducing the need for chemical pre-treatment
and thus offering a more environmentally friendly process.[11][12]

Conclusion

C.l. Disperse Blue 165 is a versatile dye suitable for the direct printing of polyester and other
synthetic fabrics. By following the detailed protocols for fabric preparation, print paste
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formulation, and post-treatment, high-quality prints with good colorfastness can be achieved.
For digital applications, careful formulation and control of the ink's physical properties are
paramount for reliable printing performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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